Cas no 1036991-40-8 (1,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product name: 1,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1036991-40-8
• MF: C₁₁H₁₉BN₂O₂
• MW: 222.0918
• MDL: MFCD09864189
• CID: 856714
• PubChem ID: 42647313

1,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1,5-Dimethyl-1H-pyrazole-4-boronic acid pinacol ester
• 1,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1,5-dimethyl-4-pyrazole boronic acid pinacol ester
• 2-(1,5-dimethylpyrazol-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• WT861
• 2-(1,5-Dimethyl-1H-pyrazol-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,5-DiMethyl-1H-pyrazol-4-ylboronic acid,pinacol ester
• 1,5-diMethyl-4-(tetraMethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1H-Pyrazole, 1,5-diMethyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-
• 1,5-Dimethyl-1H-pyrazole-4-boronic acid,pinacol ester
• ZLIQCQOFVHSHPX-UHFFFAOYSA-N
• 1,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1,5-Dimethyl-1H-pyrazole-4-boronic acid,pinacol ester, AldrichCPR
• AMBA00030
• 1,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• MDL： MFCD09864189
• Inchi： 1S/C11H19BN2O2/c1-8-9(7-13-14(8)6)12-15-10(2,3)11(4,5)16-12/h7H,1-6H3
• InChI Key： ZLIQCQOFVHSHPX-UHFFFAOYSA-N
• SMILES： O1B(C2C([H])=NN(C([H])([H])[H])C=2C([H])([H])[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 222.15400
• Monoisotopic Mass: 222.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3
• Molecular Weight: 222.09

Experimental Properties

• Density: 1.04±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 85.0 to 89.0 deg-C
• PSA: 36.28000
• LogP: 1.02770

1,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• PackingGroup：Ⅲ
• HazardClass：6.1

1,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 1,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Comprehensive Overview of 1,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1036991-40-8)

1,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1036991-40-8) is a highly specialized boron-containing heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and broad applicability in pharmaceutical and materials science research. This compound belongs to the class of pyrazole derivatives, which are known for their versatile reactivity and biological activities. The presence of the tetramethyl-1,3,2-dioxaborolane moiety further enhances its utility as a key intermediate in Suzuki-Miyaura cross-coupling reactions, a widely used method in organic synthesis.

In the context of modern drug discovery, 1,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is particularly valued for its role in the development of targeted therapeutics. Researchers are increasingly focusing on boron-based compounds due to their potential in proteolysis-targeting chimeras (PROTACs) and boron neutron capture therapy (BNCT), two cutting-edge areas in oncology. The compound's pyrazole core also makes it a candidate for modulating kinase inhibitors, which are critical in treating diseases like cancer and inflammatory disorders.

From a materials science perspective, this compound is being explored for its potential in organic electronics and photovoltaic applications. The dioxaborolane group contributes to its stability and solubility, making it suitable for use in organic light-emitting diodes (OLEDs) and conductive polymers. Recent studies have highlighted its compatibility with π-conjugated systems, which are essential for developing next-generation flexible displays and energy storage devices.

The synthesis of 1,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole typically involves palladium-catalyzed borylation of pyrazole precursors, followed by purification via column chromatography. Its high purity and consistent performance in reactions have made it a staple in laboratories focused on medicinal chemistry and materials engineering. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify its structural integrity.

Given the growing interest in sustainable chemistry, researchers are also investigating greener synthetic routes for this compound. Efforts include optimizing catalyst systems and reducing the use of hazardous solvents, aligning with the principles of green chemistry. This aligns with broader industry trends toward environmentally friendly and cost-effective production methods.

In summary, 1,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1036991-40-8) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its applications in drug development, advanced materials, and sustainable chemistry underscore its importance in contemporary research. As the demand for innovative chemical solutions continues to rise, this compound is poised to play a pivotal role in shaping future technological advancements.